benzofuran-2-yl(2-((2,4-dichlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: 1-benzofuran-2-yl-[2-[(2,4-dichlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C19H14Cl2N2O2S/c20-14-6-5-13(15(21)10-14)11-26-19-22-7-8-23(19)18(24)17-9-12-3-1-2-4-16(12)25-17/h1-6,9-10H,7-8,11H2
• InChI Key: ULBQXZRAUZVCTB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=C(C=C(C=C2)Cl)Cl)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C19H14Cl2N2O2S
• Molecular Weight: 405.3 g/mol

Description

Benzofuran-2-yl(2-((2,4-dichlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C19H14Cl2N2O2S and its molecular weight is 405.29. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

One notable application of benzofuran derivatives involves their antimicrobial properties. Studies have synthesized novel benzofuran compounds exhibiting significant in vitro antimicrobial potential against a range of Gram-positive, Gram-negative bacterial, and fungal strains. For example, certain analogs demonstrated potent activity against bacterial and fungal strains, indicating their potential as new antimicrobial agents. These findings underscore the importance of benzofuran derivatives in developing new therapeutic strategies against infectious diseases (Shankar et al., 2018).

Antiproliferative Effects

The antiproliferative effects of benzofuran derivatives on cancer cell lines offer promising avenues for cancer treatment. Specific compounds have been identified with potent activity against human cancer cell lines, including those exhibiting multidrug resistance. This highlights the potential of benzofuran derivatives in cancer therapy, particularly in overcoming resistance to existing treatments (Parekh et al., 2011).

Antioxidant Properties

Benzofuran derivatives have also been studied for their antioxidant properties. The ability of these compounds to scavenge free radicals suggests their potential utility in preventing oxidative stress-related diseases. This aspect of benzofuran derivatives could be significant for developing treatments or preventive measures against diseases where oxidative stress plays a key role (Rashmi et al., 2014).

Cytotoxicity and Cancer Therapy

Investigations into the cytotoxicity of benzofuran derivatives against cancer cell lines have yielded promising results. Certain derivatives exhibit selective cytotoxicity towards cancer cells without harming normal cells, suggesting a therapeutic potential with minimized side effects. This selectivity is crucial for developing more effective and safer cancer therapies (Shankar et al., 2018).